Cas no 2639453-07-7 (8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-3-carboxylic acid)

• Product Name: 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-3-carboxylic acid
• CAS No: 2639453-07-7
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5665740
• PubChem ID: 165898567
• Update Time: 2025-10-22

8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639453-07-7
• 8-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylic acid
• EN300-27693976
• 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-3-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-6-4-5-14-8(9(16)17)7-13-10(14)15/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： MEANNOYRABCDJR-UHFFFAOYSA-N
• SMILES： O(C(N1C2=NC=C(C(=O)O)N2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Additional information on 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-3-carboxylic acid

8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2639453-07-7, known as 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are well-documented for their potential in drug discovery and development. The imidazo[1,2-a]pyrimidine core is a heterocyclic structure that has been extensively studied due to its ability to interact with various biological targets, including kinases and other enzymes involved in disease pathways.

Recent advancements in chemical synthesis have enabled the precise construction of this compound's structure. The tert-butoxy carbonyl group attached at the 8th position plays a crucial role in modulating the molecule's physicochemical properties. This group not only enhances the compound's stability but also influences its solubility and bioavailability. The carboxylic acid moiety at the 3rd position further contributes to the molecule's functionality by potentially enabling conjugation with other therapeutic agents or serving as a site for further chemical modifications.

Research into 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylic acid has revealed its potential as a lead compound in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits significant activity against various cellular targets associated with diseases such as cancer and inflammation. For instance, recent findings suggest that it may inhibit key enzymes involved in tumor progression and angiogenesis.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. The use of advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation has significantly improved the yield and purity of the final product. These methods not only streamline the production process but also reduce environmental impact by minimizing waste generation.

In terms of applications, 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylic acid holds promise as a precursor for more complex molecules with enhanced therapeutic profiles. Its structural versatility allows for further functionalization to tailor its properties for specific biomedical applications. For example, researchers are exploring its potential as a component in targeted drug delivery systems or as a scaffold for developing vaccines against emerging pathogens.

Moreover, computational studies using molecular docking and machine learning algorithms have provided insights into the binding affinities of this compound with various protein targets. These studies have highlighted its potential to interact with receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Such findings underscore the importance of continued research into this compound's biological effects and mechanisms of action.

In conclusion, 8-(tert-butoxy)carbonyl-5H,6H,7H,8H-imidazo[1,a]pyrimidine-3-carboxylic acid represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery. Its unique structure and promising biological activity make it a valuable tool for researchers seeking to develop innovative therapeutic solutions. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern medicinal chemistry.